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Compound of Interest

Compound Name: Verbenol

Cat. No.: B1206271 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and logistical procedures for handling Verbenol in a laboratory

setting. Adherence to these guidelines is crucial for ensuring the safety of researchers,

scientists, and drug development professionals. Verbenol is a volatile organic compound that

can pose several hazards, including skin, eye, and respiratory irritation, as well as being

flammable.[1][2][3][4][5]

Key Safety Data Summary
A summary of the key physical and chemical properties of Verbenol is provided below to

enable a quick assessment of its hazard profile.
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Property Value

Molecular Formula C₁₀H₁₆O[1]

Molecular Weight 152.23 g/mol [1]

Appearance White minty/camphoric crystals or solid[1]

Melting Point 62-65 °C[1]

Boiling Point 89-91 °C @ 10 mmHg[1]

Flash Point 67 °C[1]

Hazards
Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity (Single Exposure) 3[1][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to prevent exposure when handling

Verbenol.
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PPE Item Specification

Eye and Face Protection

Safety glasses are required. For procedures

with a higher risk of splashing, chemical safety

goggles or a face shield should be utilized.[1][2]

Skin Protection

Chemical-resistant gloves (e.g., latex or vinyl)

are necessary to prevent skin contact.[1][4][7]

Always wash hands thoroughly with soap and

water after handling.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area.[1][3] For operations that may generate

dust or vapors, a NIOSH-approved respirator

with organic vapor cartridges or a dust mask

(type N95 or equivalent) is recommended.[1][7]

Protective Clothing

A standard laboratory coat or other suitable

protective clothing should be worn to prevent

skin contact.[1][2][7]

Experimental Workflow: Safe Handling of Verbenol
The following diagram outlines the standard procedure for safely handling Verbenol in a

laboratory setting, from preparation to disposal.
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Preparation

Procedure

Cleanup and Disposal

Don Appropriate PPE
(Lab Coat, Gloves, Safety Goggles)

Ensure Fume Hood is Operational

Weigh Verbenol in Fume Hood

Dissolve Verbenol in Solvent

Perform Experimental Steps

Segregate Verbenol Waste

Label Waste Container
('Hazardous Waste - Verbenol')

Dispose of Waste via EHS

Clean Work Area

Remove and Dispose of/Clean PPE

Click to download full resolution via product page

Workflow for safely handling Verbenol.
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Operational Plan: Storage and Handling
Handling:

Always handle Verbenol in a well-ventilated area, preferably within a chemical fume hood.[1]

[3]

Avoid contact with skin, eyes, and clothing.[8]

Avoid the formation of dust and aerosols.[2][8]

Keep away from sources of ignition as Verbenol is flammable.[1][8]

Use non-sparking tools.[2]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][5][8]

Keep away from strong oxidizing agents and chlorinating agents.[5]

Disposal Plan
The disposal of Verbenol and contaminated materials must be conducted in accordance with

all federal, state, and local regulations.[7][8]

Waste Collection and Segregation:

Waste Container: Whenever possible, collect Verbenol waste in its original container or a

designated, compatible, and properly labeled waste container.[7]

Segregation: Do not mix Verbenol waste with other waste streams.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

"Verbenol," and any other information required by your institution's Environmental Health

and Safety (EHS) department.[7]
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Disposal Procedure:

Unused Verbenol should be disposed of as hazardous waste.[1]

Contaminated materials such as gloves, absorbent pads, and empty containers should also

be treated as hazardous waste and disposed of accordingly.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of

Verbenol waste.[7]

Do not dispose of Verbenol down the drain or in the regular trash.[3]

Spill Cleanup:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[4]

Collect the absorbed material and place it in a suitable, sealed container for disposal as

hazardous waste.[1]

Wash the spill area with soap and water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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